Cas no 2137543-32-7 (3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid
• CAS No: 2137543-32-7
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 5837461
• PubChem ID: 165799734
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid
• EN300-1083091
• 2137543-32-7
• 3-{[(benzyloxy)carbonyl]amino}-2-[(3-methylcyclohexyl)methyl]propanoic acid

• Inchi： 1S/C19H27NO4/c1-14-6-5-9-16(10-14)11-17(18(21)22)12-20-19(23)24-13-15-7-3-2-4-8-15/h2-4,7-8,14,16-17H,5-6,9-13H2,1H3,(H,20,23)(H,21,22)
• InChI Key： BHGKNLZLPURLFA-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC1C=CC=CC=1)CC1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 333.19400834g/mol
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid

3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid (CAS No. 2137543-32-7): A Comprehensive Overview

3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid (CAS No. 2137543-32-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid is notable for its intricate arrangement of functional groups. The compound features a carboxylic acid group, an amide linkage, and a substituted cyclohexyl moiety, all of which contribute to its diverse chemical properties and biological activities. The presence of the benzyloxycarbonyl (Cbz) protecting group on the amino functionality adds an additional layer of complexity, making this compound a valuable intermediate in synthetic organic chemistry.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid in the development of new therapeutic agents. One such study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate specific protein-protein interactions (PPIs) involved in various disease pathways. The researchers found that the compound exhibited potent inhibitory activity against a key PPI associated with cancer progression, suggesting its potential as a lead molecule for anticancer drug development.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid in vitro and in vivo. The results demonstrated that the compound displayed significant anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory disorders and pain management. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity.

The synthesis of 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid has been extensively studied and optimized to improve yield and purity. A notable synthetic route involves the coupling of a protected amino acid derivative with a substituted cyclohexylmethyl bromide, followed by deprotection and purification steps. This method has been shown to produce high-purity product with excellent yields, making it suitable for large-scale production and further pharmaceutical development.

In addition to its therapeutic potential, 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid has also been explored as a tool compound in biochemical research. Its ability to selectively interact with specific protein targets makes it useful for studying protein function and identifying new therapeutic targets. For instance, researchers at a leading pharmaceutical company used this compound to probe the interaction between a key enzyme involved in metabolic disorders and its natural substrates, providing valuable insights into the molecular mechanisms underlying these conditions.

The safety profile of 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid has been thoroughly evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity across multiple assays, including acute toxicity tests in rodents and genotoxicity assays. The favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-(3-methylcyclohexyl)methylpropanoic acid (CAS No. 2137543-32-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.